1-(Cyanomethyl)-4-(4-methoxyphenyl) piperazine

• Molecular Formula: C13H17N3O
• Molecular Weight: 231.29 g/mol
• IUPAC Name: 2-[4-(4-methoxyphenyl)piperazin-1-yl]acetonitrile
• InChI: InChI=1S/C13H17N3O/c1-17-13-4-2-12(3-5-13)16-10-8-15(7-6-14)9-11-16/h2-5H,7-11H2,1H3
• InChI Key: BVDXNPDDMQFFHA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)CC#N

Description

1-(Cyanomethyl)-4-(4-methoxyphenyl) piperazine is a useful research compound. Its molecular formula is C13H17N3O and its molecular weight is 231.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 19.2 g (100 mmol) of commercially available 4-methoxyphenyl piperazine in acetonitrile (300 ml), 12.1 g (120 mmol) of triethylamine and 7.6 g (100 mmol) of chloroacetonitrile were subsequently added. The reaction mixture was refluxed for 2 hrs, cooled to room temperature and concentrated in vacuo. To the residue dichloromethane (300 ml) and water (150 ml) were added, the water layer was further extracted with dichloromethane (50 ml), the combined organic layers were dried over sodiumsulphate and concentrated in vacuo. In this manner 18.5 g of 1-(cyanomethyl)-4-(4-methoxyphenyl) piperazine (80%) was obtained as a white solid.